Cas no 159087-42-0 (5-Chloropent-1-ynylboronic acid, pinacol ester)

5-Chloropent-1-ynylboronic acid, pinacol ester structure
159087-42-0 structure
Product Name:5-Chloropent-1-ynylboronic acid, pinacol ester
CAS No:159087-42-0
MF:C11H18BClO2
MW:228.523422718048
MDL:MFCD09038441
CID:836035
PubChem ID:14927833
Update Time:2025-04-19

5-Chloropent-1-ynylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloropent-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 2-(5-chloro-1-pentynyl)-4,4,5,5-tetramethyl-
    • 2-(5-chloropent-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-Chloropent-1-ynylboronic acid, pinacol ester
    • 2-(5-Chloro-1-Pentyn-1-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
    • 2-(5-Chloropent-1-ynyl)-4,4,5,5-tetramethyl-(1,3,2)dioxaborolane
    • 2-(5-Chloropent-1-ynyl)boronic acid pinacol ester
    • 5-Chloro-1-pentynyl-1-boronic acid pinacol ester
    • 2-(5-Chloropent-1-ynyl)boronic acid pinacol ester, 2-(5-Chloropent-1-ynyl)-4,4,5,5-tetramethyl-(1,3,2)dioxaborolane
    • CS-0175494
    • BS-21594
    • 1,3,2-Dioxaborolane, 2-(5-chloro-1-pentyn-1-yl)-4,4,5,5-tetramethyl-
    • DTXSID10565574
    • 5-Chloropent-1-ynylboronic acid,pinacol ester
    • AT15902
    • J-009559
    • 159087-42-0
    • C11H18BClO2
    • AKOS015999654
    • MFCD09038441
    • 5-Chloropent-1-ynylboronic acid pinacol ester
    • 2-(5-Chloropent-1-ynyl)-4,4,5,5-tetramethyl-(1,3,2) dioxaborolane
    • 5-Chloro-1-pentynyl-1-boronic acid pinacol ester, 97%
    • 5-Chloro-1-pentynyl-1-boronic acid pinacol ester
    • 5-Chloro-1-pentynyl-1-boronic acid pinacol ester 97%
    • MDL: MFCD09038441
    • Inchi: 1S/C11H18BClO2/c1-10(2)11(3,4)15-12(14-10)8-6-5-7-9-13/h5,7,9H2,1-4H3
    • InChI Key: QHWSHBYUQAXFBL-UHFFFAOYSA-N
    • SMILES: ClCCCC#CB1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 228.10900
  • Monoisotopic Mass: 228.1088377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.0422 g/mL at 25 °C
  • Flash Point: 110 °C
  • Refractive Index: n20/D 1.4719
  • PSA: 18.46000
  • LogP: 2.64020

5-Chloropent-1-ynylboronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloropent-1-ynylboronic acid, pinacol ester Pricemore >>

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